3-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-1-(2-phenoxyethyl)urea

• IUPAC Name: 1-[[5-[hydroxy(phenyl)methyl]thiophen-2-yl]methyl]-3-(2-phenoxyethyl)urea
• InChI: InChI=1S/C21H22N2O3S/c24-20(16-7-3-1-4-8-16)19-12-11-18(27-19)15-23-21(25)22-13-14-26-17-9-5-2-6-10-17/h1-12,20,24H,13-15H2,(H2,22,23,25)
• InChI Key: LJTFKAPVDLHVGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=C(S2)CNC(=O)NCCOC3=CC=CC=C3)O
• Molecular Formula: C21H22N2O3S
• Molecular Weight: 382.5 g/mol
• CAS No.: 1797143-08-8

Description

Thiophene is a five-membered heterocyclic compound that contains one sulfur atom. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications. They are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors.

Synthesis Analysis

Thiophene derivatives can be synthesized by various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions. For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Physical and Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

Target of Action

The compound 3-({5-[hydroxy(phenyl)methyl]thiophen-2-yl}methyl)-1-(2-phenoxyethyl)urea is a synthetic thiophene derivative . Thiophene derivatives have been reported to possess a wide range of therapeutic properties and are remarkably effective compounds with respect to their biological and physiological functions . .

Mode of Action

It is known that thiophene derivatives can interact with various biological targets and induce changes in cellular processes .

Biochemical Pathways

Thiophene derivatives are known to affect a variety of biochemical pathways, leading to diverse downstream effects .

Result of Action

Thiophene derivatives are known to have a wide range of effects, including anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer effects .

Future Directions

Thiophene and its derivatives have a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science, attracting great interest in industry as well as academia. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.